Cas no 955395-99-0 (4-Chloro-1-methyl-5-nitro-2(1H)-pyridinone)

4-Chloro-1-methyl-5-nitro-2(1H)-pyridinone structure
955395-99-0 structure
Product Name:4-Chloro-1-methyl-5-nitro-2(1H)-pyridinone
CAS No:955395-99-0
MF:C6H5ClN2O3
MW:188.56850028038
CID:5672538
PubChem ID:57960584
Update Time:2023-09-12

4-Chloro-1-methyl-5-nitro-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL2077230
    • DTXSID501267638
    • 955395-99-0
    • 4-Chloro-1-methyl-5-nitro-2(1H)-pyridinone
    • 4-chloro-1-methyl-5-nitropyridin-2(1H)-one
    • 2(1H)-Pyridinone, 4-chloro-1-methyl-5-nitro-
    • Inchi: 1S/C6H5ClN2O3/c1-8-3-5(9(11)12)4(7)2-6(8)10/h2-3H,1H3
    • InChI Key: XZWRKFDEXGMZJS-UHFFFAOYSA-N
    • SMILES: ClC1=CC(N(C)C=C1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 187.9988697g/mol
  • Monoisotopic Mass: 187.9988697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66.1Ų

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 235.3±40.0 °C(Predicted)
  • pka: -4.54±0.62(Predicted)

4-Chloro-1-methyl-5-nitro-2(1H)-pyridinone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Silver carbonate Solvents: Dichloromethane ;  rt
Reference
Preparation of azolecarboxamide derivatives as trkA receptor inhibitors
, World Intellectual Property Organization, , ,

4-Chloro-1-methyl-5-nitro-2(1H)-pyridinone Raw materials

4-Chloro-1-methyl-5-nitro-2(1H)-pyridinone Preparation Products

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